Cas no 59887-88-6 (4H-1-Benzopyran-4-one, 6-methoxy-)

4H-1-Benzopyran-4-one, 6-methoxy- structure
59887-88-6 structure
Product Name:4H-1-Benzopyran-4-one, 6-methoxy-
CAS No:59887-88-6
MF:C10H8O3
MW:176.168723106384
CID:838202
PubChem ID:688880
Update Time:2025-07-29

4H-1-Benzopyran-4-one, 6-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 6-methoxy-
    • SCHEMBL8871485
    • 6-methoxy-4H-chromen-4-one
    • BS-45720
    • AKOS006278516
    • F71909
    • 6-methoxychromen-4-one
    • 6-methoxy-4-benzopyranone
    • CS-0437966
    • 6-methoxy-benzopyran-4-one
    • 59887-88-6
    • 6-methoxychromone
    • Inchi: 1S/C10H8O3/c1-12-7-2-3-10-8(6-7)9(11)4-5-13-10/h2-6H,1H3
    • InChI Key: PGFLLSYSGYEGHZ-UHFFFAOYSA-N
    • SMILES: O1C=CC(C2C=C(C=CC1=2)OC)=O

Computed Properties

  • Exact Mass: 176.04734
  • Monoisotopic Mass: 176.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

4H-1-Benzopyran-4-one, 6-methoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A441268-250mg
6-Methoxy-4H-chromen-4-one
59887-88-6 97%
250mg
$11.0 2025-02-21
Ambeed
A441268-1g
6-Methoxy-4H-chromen-4-one
59887-88-6 97%
1g
$28.0 2025-02-21
Ambeed
A441268-5g
6-Methoxy-4H-chromen-4-one
59887-88-6 97%
5g
$88.0 2025-02-21
eNovation Chemicals LLC
Y1259655-5g
4H-1-Benzopyran-4-one, 6-Methoxy-
59887-88-6 97%
5g
$135 2024-06-06
Aaron
AR00F397-250mg
4H-1-Benzopyran-4-one, 6-Methoxy-
59887-88-6 98%
250mg
$4.00 2025-02-12
Aaron
AR00F397-1g
4H-1-Benzopyran-4-one, 6-Methoxy-
59887-88-6 98%
1g
$15.00 2025-02-12
Aaron
AR00F397-5g
4H-1-Benzopyran-4-one, 6-Methoxy-
59887-88-6 98%
5g
$71.00 2025-02-12
1PlusChem
1P00F30V-250mg
4H-1-Benzopyran-4-one, 6-Methoxy-
59887-88-6 97%
250mg
$9.00 2024-04-22
1PlusChem
1P00F30V-1g
4H-1-Benzopyran-4-one, 6-Methoxy-
59887-88-6 97%
1g
$23.00 2024-04-22
A2B Chem LLC
AH02959-250mg
4H-1-Benzopyran-4-one, 6-Methoxy-
59887-88-6 97%
250mg
$9.00 2024-04-19
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd